Cas no 1190309-96-6 (4-(TRIFLUOROMETHYL)-1H-PYRROLO[3,2-C]PYRIDINE-3-CARBALDEHYDE)

• Product Name: 4-(TRIFLUOROMETHYL)-1H-PYRROLO[3,2-C]PYRIDINE-3-CARBALDEHYDE
• CAS No: 1190309-96-6
• MF: C₉H₅F₃N₂O
• MW: 214.144012212753
• MDL: MFCD12962646
• CID: 4471333
• PubChem ID: 72207514
• Update Time: 2025-06-28

4-(TRIFLUOROMETHYL)-1H-PYRROLO[3,2-C]PYRIDINE-3-CARBALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 4-(TRIFLUOROMETHYL)-1H-PYRROLO[3,2-C]PYRIDINE-3-CARBALDEHYDE
• 4-(TrifluoroMethyl)-5-azaindole-3-carboxaldehyde
• 4-(Trifluoromethyl)-5-azaindole-3-carbaldehyde
• 1H-Pyrrolo[3,2-c]pyridine-3-carboxaldehyde, 4-(trifluoromethyl)-
• PB28468
• 1190309-96-6
• P11536
• CS-0054836

• MDL： MFCD12962646
• Inchi： 1S/C9H5F3N2O/c10-9(11,12)8-7-5(4-15)3-14-6(7)1-2-13-8/h1-4,14H
• InChI Key： IPLAFEFDZYQZSQ-UHFFFAOYSA-N
• SMILES： FC(C1C2C(C=O)=CNC=2C=CN=1)(F)F

Computed Properties

• Exact Mass: 214.03539727g/mol
• Monoisotopic Mass: 214.03539727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 45.8Ų

Additional information on 4-(TRIFLUOROMETHYL)-1H-PYRROLO[3,2-C]PYRIDINE-3-CARBALDEHYDE

Comprehensive Overview of 4-(TRIFLUOROMETHYL)-1H-PYRROLO[3,2-C]PYRIDINE-3-CARBALDEHYDE (CAS No. 1190309-96-6)

4-(TRIFLUOROMETHYL)-1H-PYRROLO[3,2-C]PYRIDINE-3-CARBALDEHYDE (CAS No. 1190309-96-6) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrrolopyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of a trifluoromethyl group and a carbaldehyde moiety in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and antiviral agents.

The unique structural features of 4-(TRIFLUOROMETHYL)-1H-PYRROLO[3,2-C]PYRIDINE-3-CARBALDEHYDE contribute to its reactivity and functional versatility. The trifluoromethyl group is known for its electron-withdrawing properties, which can enhance the compound's metabolic stability and bioavailability. Meanwhile, the carbaldehyde group serves as a key functional handle for further chemical modifications, enabling the synthesis of derivatives with tailored properties. These characteristics make it a valuable building block in medicinal chemistry, where precision and functionality are paramount.

In recent years, the demand for pyrrolopyridine-based compounds has surged due to their prominence in targeted therapies. For instance, 4-(TRIFLUOROMETHYL)-1H-PYRROLO[3,2-C]PYRIDINE-3-CARBALDEHYDE has been explored as a precursor in the synthesis of small-molecule inhibitors for diseases like cancer and inflammatory disorders. Its relevance in kinase inhibitor development aligns with the growing focus on personalized medicine, where researchers seek compounds with high selectivity and minimal off-target effects. This compound's potential to address unmet medical needs has made it a subject of numerous patent applications and academic studies.

Beyond pharmaceuticals, 4-(TRIFLUOROMETHYL)-1H-PYRROLO[3,2-C]PYRIDINE-3-CARBALDEHYDE also finds applications in material science. Its aromatic system and functional groups allow it to participate in cross-coupling reactions, making it a candidate for designing advanced organic materials. For example, it could be incorporated into organic electronic devices or fluorescent probes, leveraging its structural rigidity and electronic properties. This dual applicability in life sciences and materials research underscores its interdisciplinary significance.

From a synthetic chemistry perspective, the compound's CAS No. 1190309-96-6 serves as a critical identifier for researchers sourcing high-purity samples. Reputable suppliers often provide detailed technical data sheets, including NMR and HPLC profiles, to ensure consistency in experimental outcomes. The compound's stability under standard laboratory conditions further enhances its practicality, though proper storage in anhydrous environments is recommended to preserve its carbaldehyde functionality.

Environmental and regulatory considerations are also pivotal when working with 4-(TRIFLUOROMETHYL)-1H-PYRROLO[3,2-C]PYRIDINE-3-CARBALDEHYDE. While it is not classified as hazardous under current guidelines, adherence to green chemistry principles—such as minimizing solvent waste and optimizing reaction yields—is encouraged. The compound's fluorine content, a hallmark of many modern agrochemicals, also aligns with trends toward sustainable pest control solutions with reduced environmental persistence.

In summary, 4-(TRIFLUOROMETHYL)-1H-PYRROLO[3,2-C]PYRIDINE-3-CARBALDEHYDE (CAS No. 1190309-96-6) represents a convergence of innovation in drug discovery, materials science, and sustainable chemistry. Its structural elegance and functional adaptability position it as a cornerstone in the development of next-generation therapeutics and advanced materials. As research continues to unravel its full potential, this compound is poised to remain a focal point in scientific and industrial advancements.